Cas no 933734-30-6 ((2-Isopropyl-thiazol-5-yl)-methylamine)

• Product Name: (2-Isopropyl-thiazol-5-yl)-methylamine
• CAS No: 933734-30-6
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 999674
• PubChem ID: 24278411
• Update Time: 2025-05-20

(2-Isopropyl-thiazol-5-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanamine, 2-(1-methylethyl)-
• (2-ISOPROPYL-THIAZOL-5-YL)-METHYLAMINE
• (2-isopropylthiazol-5-yl)methanamine
• (2-ISOPROPYLTHIAZOL-5-YL)-METHYLAMINE
• SCHEMBL13010809
• CS-W020396
• 933734-30-6
• EN300-1847022
• 2-(1-Methylethyl)-5-thiazolemethanamine
• [2-(Propan-2-yl)-1,3-thiazol-5-yl]methanamine
• (2-propan-2-yl-1,3-thiazol-5-yl)methanamine
• AM101642
• BB 0305432
• F20287
• AKOS010532640
• MFCD10007023
• DB-278467
• (2-Isopropyl-thiazol-5-yl)-methylamine

• MDL： MFCD10007023
• Inchi： 1S/C7H12N2S/c1-5(2)7-9-4-6(3-8)10-7/h4-5H,3,8H2,1-2H3
• InChI Key： BSJKAPQBFCVVSW-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)CN

Computed Properties

• Exact Mass: 156.072
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (2-Isopropyl-thiazol-5-yl)-methylamine

Introduction to (2-Isopropyl-thiazol-5-yl)-methylamine (CAS No. 933734-30-6)

(2-Isopropyl-thiazol-5-yl)-methylamine, also known by its CAS number 933734-30-6, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds characterized by a five-membered ring containing one sulfur and one nitrogen atom. The presence of the isopropyl and methylamine groups imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various scientific investigations.

The structure of (2-Isopropyl-thiazol-5-yl)-methylamine can be represented as C₈H₁₄N₂S. Its molecular weight is approximately 166.27 g/mol. The compound's chemical structure allows for a wide range of functional group interactions, which can be exploited in the design of new drugs and materials. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, while the isopropyl and methylamine groups provide additional reactivity and solubility properties.

In the realm of pharmaceutical research, (2-Isopropyl-thiazol-5-yl)-methylamine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding highlights the potential of (2-Isopropyl-thiazol-5-yl)-methylamine as a scaffold for the development of new drugs targeting neurological disorders.

Beyond its therapeutic applications, (2-Isopropyl-thiazol-5-yl)-methylamine has also been investigated for its use in chemical synthesis and materials science. The compound's reactivity and functional group diversity make it an attractive building block for the synthesis of complex molecules. Researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of advanced polymers with unique optical and electronic properties. These polymers have potential applications in areas such as photovoltaics and organic electronics.

The synthesis of (2-Isopropyl-thiazol-5-yl)-methylamine can be achieved through several well-established methods. One common approach involves the reaction of 2-isopropylthiazole with methylamine under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Another synthetic route involves the condensation of 2-isopropylthioacetic acid with methylamine, followed by cyclization to form the thiazole ring. Both methods have been extensively studied and optimized to ensure reproducibility and scalability.

In terms of safety and handling, (2-Isopropyl-thiazol-5-yl)-methylamine should be stored in a cool, dry place away from incompatible substances such as strong oxidizers and acids. It is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken when working with any chemical substance.

The future prospects for (2-Isopropyl-thiazol-5-yl)-methylamine are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in both academic and industrial settings. As our understanding of its chemical properties and biological activities deepens, it is likely that we will see more innovative uses for this versatile molecule in the coming years.